Cas no 17056-99-4 (Quinoxalin-5-ol)

Quinoxalin-5-ol is a heterocyclic compound featuring a quinoxaline core with a hydroxyl substituent at the 5-position. This structure imparts unique electronic and steric properties, making it a valuable intermediate in organic synthesis and pharmaceutical research. Its aromatic system and functional group versatility enable applications in the development of bioactive molecules, including antimicrobial and anticancer agents. The hydroxyl group enhances solubility and reactivity, facilitating further derivatization. Quinoxalin-5-ol is also studied for its potential in materials science, particularly in the design of fluorescent probes and coordination complexes. Its stability and synthetic accessibility further contribute to its utility in research and industrial applications.

Quinoxalin-5-ol structure

Product Name:Quinoxalin-5-ol

CAS No:17056-99-4

MF:C₈H₆N₂O

MW:146.14604139328

MDL:MFCD00972004

CID:122067

PubChem ID:253662310

Update Time:2025-06-07

Quinoxalin-5-ol Chemical and Physical Properties

Names and Identifiers

- Quinoxalin-5-ol
- 5-Hydroxyquinoxaline
- 5-Quinoxalinol
- 1H-quinoxalin-5-one
- Quinoxaline-5-ol
- Quinoxalin-5(1H)-one
- KSC172C0D
- 5-hydroxyquinoxaline, AldrichCPR
- ZUQDDQFXSNXEOD-UHFFFAOYSA-N
- FCH842776
- STL231473
- RP21060
- ST2413776
- AB0033509
- AX8104285
- X7074
- S
- GEO-03474
- AKOS002315042
- FT-0649332
- J-524204
- DTXSID40901663
- 1H-quinoxalin-5-one;5-Hydroxyquinoxaline
- SY052766
- CHEMBL3634137
- DTXSID70501256
- 17056-99-4
- 8-Quinoxalinol
- GS-4204
- AMY3196
- A811211
- MFCD00972004
- SCHEMBL9389197
- CS-0018963
- Q0095
- SCHEMBL276921
- 3-O-METHYLURIDINE
- quinoxaline, 5-hydroxy-
- DB-064785
- MDL： MFCD00972004
- Inchi： 1S/C8H6N2O/c11-7-3-1-2-6-8(7)10-5-4-9-6/h1-5,11H
- InChI Key： ZUQDDQFXSNXEOD-UHFFFAOYSA-N
- SMILES： OC1=CC=CC2C1=NC=CN=2

Computed Properties

Exact Mass: 146.04800
Monoisotopic Mass: 146.048012819g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 140
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.8
Topological Polar Surface Area: 46

Experimental Properties

Color/Form: No data available
Density: 1.348
Melting Point: 99.0 to 103.0 deg-C
Boiling Point: 184°C/7mmHg(lit.)
Flash Point: 319.993 °C at 760 mmHg
Refractive Index: 1.705
PSA: 46.01000
LogP: 1.33540
λmax: 250(H2O)(lit.)

Quinoxalin-5-ol Security Information

Symbol:
Prompt：warning
Signal Word：Warning
Hazard Statement： H315-H319
Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
Hazard Category Code： 22
Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Hazardous Material Identification：
Storage Condition：Sealed in dry,Room Temperature

Quinoxalin-5-ol Customs Data

HS CODE：2933990090
Customs Data：

China Customs Code:
2933990090

Overview:

2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Quinoxalin-5-ol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	H132676-1g	Quinoxalin-5-ol	17056-99-4	97%	1g	¥245.90	2023-09-02
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	H132676-200mg	5-Hydroxyquinoxaline	17056-99-4	97%	200mg	￥89.00	2021-05-24
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	H132676-250mg	Quinoxalin-5-ol	17056-99-4	97%	250mg	¥113.90	2023-09-02
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	H132676-5g	Quinoxalin-5-ol	17056-99-4	97%	5g	¥871.90	2023-09-02
Ambeed	A357445-250mg	Quinoxalin-5-ol	17056-99-4	98%	250mg	$13.0	2025-02-25
Ambeed	A357445-1g	Quinoxalin-5-ol	17056-99-4	98%	1g	$21.0	2025-02-25
Ambeed	A357445-5g	Quinoxalin-5-ol	17056-99-4	98%	5g	$104.0	2025-02-25
Ambeed	A357445-10g	Quinoxalin-5-ol	17056-99-4	98%	10g	$247.00	2022-05-17
abcr	AB469283-200 mg	Quinoxalin-5-ol, min. 95%; .	17056-99-4		200mg	€43.60	2023-07-18
abcr	AB469283-1 g	Quinoxalin-5-ol, min. 95%; .	17056-99-4		1g	€81.10	2023-07-18

Quinoxalin-5-ol Production Method

Quinoxalin-5-ol Suppliers

Suzhou Senfeida Chemical Co., Ltd

Gold Member

Audited Supplier

(CAS:17056-99-4)5-Hydroxyquinoxaline

Order Number:sfd4362

Stock Status:in Stock

Quantity:200kg

Purity:99.9%

Pricing Information Last Updated:Friday, 19 July 2024 14:33

Price ($):discuss personally

Email:sales2@senfeida.com

Product Official Link

Quinoxalin-5-ol Related Literature

1. New 2,3-disubstituted-5-hydroxyquinoxaline ligands and their coordination chemistry with cyclometallated iridium(iii): syntheses, structures and tunable electronic properties

Andrew J. Hallett,Benson M. Kariuki,Simon J. A. Pope Dalton Trans. 2011 40 9474
2. Analogues of 8-hydroxyquinoline having additional cyclic nitrogen atoms. Part II. Further preparations, and some physico-chemical properties

Adrien Albert,Alexander Hampton J. Chem. Soc. 1954 505
3. The stabilities of some metal complexes of 8-hydroxyquinoline and related substances

H. Irving,H. S. Rossotti J. Chem. Soc. 1954 2910
4. The stabilities of some metal complexes of 8-hydroxyquinoline and related substances

H. Irving,H. S. Rossotti J. Chem. Soc. 1954 2910
5. The determination of dissociation constants of dibasic acids

H. Irving,H. S. Rossotti,G. Harris Analyst 1955 80 83

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